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Introduction

Extensive investigation into the term "D-Moses" within the field of molecular biology has
revealed that there is no recognized protein, gene, or signaling pathway with this designation in
established scientific literature and databases. It is highly probable that "D-Moses" is a
typographical error or a misinterpretation of another similarly named or sounding entity.

This guide will therefore address the most likely candidate for the user's query: the "Moses"
gene in Drosophila melanogaster. The "Moses" gene (CG3240), located on chromosome 3R in
the fruit fly, encodes a putative cation transporter. While research on this specific gene is not as
extensive as for other major signaling molecules, this document will synthesize the available
information regarding its predicted function, genetic context, and potential roles, adhering to the
requested technical format.

Predicted Function and Characteristics of the
Moses Gene

The Moses gene in Drosophila melanogaster is predicted to encode an integral membrane
protein with cation transmembrane transporter activity. Its primary predicted molecular function
is to facilitate the movement of cations across a cell membrane.

Orthologs and Homologs
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The Moses gene has orthologs in several other insect species, suggesting a conserved
function. The human ortholog is SLC39A7 (ZIP7), a zinc transporter that plays a crucial role in
maintaining zinc homeostasis and has been implicated in various cellular processes, including
signaling and stress response.

Potential Signaling Pathways and Cellular Roles

Given its homology to the human zinc transporter ZIP7, the Drosophila Moses protein is likely
involved in regulating intracellular zinc levels. Zinc is an essential second messenger in many
signaling pathways. Therefore, Moses could play a role in:

o Cell Signaling: By modulating cytoplasmic zinc concentrations, Moses could influence the
activity of zinc-dependent enzymes and transcription factors.

o Endoplasmic Reticulum (ER) Stress Response: The human ortholog, ZIP7, is known to be
involved in the unfolded protein response (UPR) by releasing zinc from the ER lumen into
the cytoplasm. Moses may have a similar function in Drosophila.

o Developmental Processes: The regulation of ion transport is critical for numerous
developmental events.

The following diagram illustrates a hypothetical signaling pathway involving the Moses protein,
based on the known function of its human ortholog, ZIP7.
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¢ To cite this document: BenchChem. [The Function of D-Moses in Molecular Biology: A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569334#what-is-the-function-of-d-moses-in-
molecular-biology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15569334?utm_src=pdf-body-img
https://www.benchchem.com/product/b15569334#what-is-the-function-of-d-moses-in-molecular-biology
https://www.benchchem.com/product/b15569334#what-is-the-function-of-d-moses-in-molecular-biology
https://www.benchchem.com/product/b15569334#what-is-the-function-of-d-moses-in-molecular-biology
https://www.benchchem.com/product/b15569334#what-is-the-function-of-d-moses-in-molecular-biology
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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